Cas no 622-54-8 (p-hydroxyphenylpyruvate)

• Product Name: p-hydroxyphenylpyruvate
• CAS No: 622-54-8
• MF: C₉H₇O₄
• MW: 179.149482965469
• CID: 1015949
• PubChem ID: 6971070
• Update Time: 2025-04-20

p-hydroxyphenylpyruvate Chemical and Physical Properties

Names and Identifiers

• p-hydroxyphenylpyruvate
• (4-hydroxyphenyl)pyruvate
• Q27104348
• hydroxyphenylpyruvate
• 3-(p-Hydroxyphenyl)pyruvate
• 3-(4-hydroxyphenyl)-2-oxopropanoate
• CHEBI:36242
• DTXSID001238038
• 3-(4-Hydroxyphenyl)pyruvate
• Benzenepropanoic acid, 4-hydroxy-I+/--oxo-, ion(1-)
• BDBM50269993
• 622-54-8

• Inchi： 1S/C9H8O4/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,10H,5H2,(H,12,13)/p-1
• InChI Key： KKADPXVIOXHVKN-UHFFFAOYSA-M
• SMILES： OC1C=CC(=CC=1)CC(C(=O)[O-])=O

Computed Properties

• Exact Mass: 179.03443370g/mol
• Monoisotopic Mass: 179.03443370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.4Ų